Cas no 112484-85-2 (4-Bromotoluene-2,3,5,6-D4)

4-Bromotoluene-2,3,5,6-D4 structure
4-Bromotoluene-2,3,5,6-D4 structure
Product Name:4-Bromotoluene-2,3,5,6-D4
CAS No:112484-85-2
MF:C7H7Br
MW:175.059128046036
MDL:MFCD06658616
CID:129794
PubChem ID:45785161
Update Time:2025-04-19

4-Bromotoluene-2,3,5,6-D4 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,4,5-d4,3-bromo-6-methyl-
    • 4-BroMotoluene--d4
    • 4-BROMOTOLUENE-2,3,5,6-D4
    • 112484-85-2
    • 1-Bromo-2,3,5,6-tetradeuterio-4-methylbenzene
    • AKOS015943676
    • SCHEMBL7940057
    • D99122
    • 1-bromo-4-methyl(?H?)benzene
    • DB-316435
    • 3-Bromo-6-methylbenzene-1,2,4,5-d4; 1-Bromotetradeutero-4-methylbenzene; Benzene-1,2,4,5-d4, 3-bromo-6-methyl- (9CI, ACI); 3-Bromo-6-methylbenzene-1,2,4,5-d4 (ACI); Toluene-2,3,5,6-d4, p-bromo- (6CI)
    • 4-Bromotoluene-2,3,5,6-D4
    • MDL: MFCD06658616
    • Inchi: 1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3/i2D,3D,4D,5D
    • InChI Key: ZBTMRBYMKUEVEU-QFFDRWTDSA-N
    • SMILES: BrC1C([2H])=C([2H])C(C)=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 178.02327
  • Monoisotopic Mass: 173.998
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 183.8±9.0 °C at 760 mmHg
  • Flash Point: 85.0±0.0 °C
  • PSA: 0
  • Vapor Pressure: 1.0±0.3 mmHg at 25°C

4-Bromotoluene-2,3,5,6-D4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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